Cas no 1234805-59-4 (cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride)

• Product Name: cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride
• CAS No: 1234805-59-4
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD21364418
• CID: 1056058
• PubChem ID: 54579864
• Update Time: 2025-07-14

cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-1-Methylhexahydropyrrolo[3,4-b]pyrrole Dihydrochloride
• cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride
• (3aS,6aS)-1-methyl-octahydropyrrolo[3,4-b]pyrrole dihydrochloride
• CS-0112642
• cis-Octahydro-1-methylpyrrolo[3,4-b]pyrroledihydrochloride
• DTXSID90712342
• MFCD11656765
• AKOS027256586
• (3aS,6aS)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole;dihydrochloride
• (3aS,6aS)-1-Methyloctahydropyrrolo[3,4-b]pyrrole dihydrochloride
• 1417789-50-4
• CS-11048
• (3AS,6AS)-1-METHYL-HEXAHYDRO-2H-PYRROLO[2,3-C]PYRROLE DIHYDROCHLORIDE
• A885532
• cis-1-Methylhexahydropyrrolo[3,4-b]pyrrole 2HCl
• AC-29862
• (3AS,6AS)-1-METHYL-HEXAHYDROPYRROLO[3,4-B]PYRROLE 2HCL
• (3aS,6aS)-1-Methyloctahydropyrrolo[3,4-b]pyrrole--hydrogen chloride (1/2)
• AC1005
• cis-Octahydro-1-methylpyrrolo[3,4-b]pyrrole dihydrochloride
• AC1004
• (3aS,6aS)-1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride
• 1234805-59-4
• DB-126279

• MDL： MFCD21364418
• Inchi： 1S/C7H14N2.2ClH/c1-9-3-2-6-4-8-5-7(6)9;;/h6-8H,2-5H2,1H3;2*1H/t6-,7+;;/m0../s1
• InChI Key： RUMPYDQZJSJKTJ-AUCRBCQYSA-N
• SMILES： Cl.Cl.N1(C)CC[C@H]2CNC[C@@H]12

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride

Comprehensive Overview of cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride (CAS No. 1234805-59-4)

cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride (CAS No. 1234805-59-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine derivative, characterized by its pyrrolopyrrole core structure, is widely studied for its potential applications in drug discovery and development. The compound's unique stereochemistry and physicochemical properties make it a valuable building block in medicinal chemistry, particularly for targeting central nervous system (CNS) disorders and other therapeutic areas.

The molecular structure of cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride features a rigid bicyclic framework with a methyl group at the 1-position, which influences its conformational stability and bioavailability. Researchers have explored its role as a scaffold for designing novel bioactive molecules, especially in the context of GPCR-targeted therapies and enzyme inhibitors. Recent studies highlight its potential in addressing unmet medical needs, aligning with current trends in precision medicine and personalized therapeutics.

In synthetic chemistry, the compound's salt form (dihydrochloride) enhances solubility and handling, making it suitable for high-throughput screening and structure-activity relationship (SAR) studies. Its chirality is another critical aspect, as the cis-configuration often exhibits distinct biological activity compared to its trans-isomer. This property is particularly relevant in the development of stereoselective drugs, a growing focus area in modern pharmacology.

From an industrial perspective, cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride is synthesized through advanced catalytic hydrogenation and chiral resolution techniques. Manufacturers emphasize green chemistry principles to optimize yield and minimize environmental impact, responding to increasing demand for sustainable synthesis methods. Analytical characterization typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with stringent regulatory standards.

The compound's relevance extends to neuropharmacology, where its lipophilic nature and blood-brain barrier permeability are investigated for treating neurological conditions like neurodegenerative diseases and mood disorders. These applications resonate with current public interest in mental health therapeutics and cognitive enhancement, topics frequently searched in academic and healthcare forums.

Ongoing research explores derivatives of cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole for antibacterial and antiviral properties, tapping into the global urgency for novel antimicrobial agents. Its modular structure allows functionalization at multiple sites, enabling tailored modifications for specific biological targets. This adaptability positions the compound as a promising candidate in drug repurposing initiatives, a cost-effective strategy gaining traction in pharmaceutical R&D.

For researchers sourcing CAS 1234805-59-4, key considerations include storage conditions (typically 2–8°C under inert atmosphere) and compatibility with common organic solvents. Suppliers often provide technical data sheets detailing stoichiometric ratios and reaction protocols, facilitating seamless integration into experimental workflows. The compound's patent landscape reflects active innovation, with several applications filed for its use in combination therapies and prodrug formulations.

In summary, cis-1-methyl-octahydropyrrolo[3,2-b]pyrrole dihydrochloride represents a versatile chemical entity bridging multiple disciplines. Its intersection with trending scientific domains—AI-assisted drug design, bioconjugation, and targeted delivery systems—ensures continued relevance in both academic and industrial settings. As analytical techniques and computational modeling advance, deeper insights into its pharmacokinetic profile and toxicological thresholds will further unlock its therapeutic potential.